Cas no 1804795-42-3 (6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804795-42-3
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4837584
• Update Time: 2025-10-28

6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-2-3-1-4(6(10)11)5(15)7(16-3)17-8(12,13)14/h1,6H,2H2
• InChI Key： VZMOULAWNIWQJF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine

Comprehensive Analysis of 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804795-42-3)

The compound 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804795-42-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including a pyridine core substituted with chloromethyl, difluoromethyl, iodo, and trifluoromethoxy groups, make it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with the growing demand for novel compounds in these sectors.

One of the key reasons for the rising interest in 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine is its role in medicinal chemistry. The presence of fluorine and iodine atoms enhances its binding affinity to biological targets, making it a promising candidate for the development of small-molecule therapeutics. Recent studies have explored its utility in designing inhibitors for enzyme targets, particularly in oncology and central nervous system (CNS) disorders. This aligns with the current trend in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

In the realm of agrochemicals, this compound's halogen-rich structure offers advantages in developing next-generation pesticides and herbicides. The trifluoromethoxy group, in particular, is known to improve the metabolic stability of agrochemicals, ensuring longer-lasting efficacy in the field. With the global push toward sustainable agriculture, there is increasing demand for compounds that can enhance crop yields while minimizing environmental impact. 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine fits this niche, as its structural motifs are often associated with improved biodegradability.

From a synthetic chemistry perspective, the compound's versatility lies in its reactive chloromethyl and iodo substituents, which serve as handles for further functionalization. Chemists can employ cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, to introduce diverse aromatic or aliphatic groups. This adaptability makes it a valuable building block in high-throughput screening libraries, where rapid diversification of molecular scaffolds is essential for identifying lead compounds.

The compound's physicochemical properties also contribute to its appeal. The incorporation of fluorine atoms enhances lipophilicity, improving membrane permeability—a critical factor in drug delivery systems. Additionally, the iodo substituent offers opportunities for radiolabeling, enabling its use in molecular imaging and diagnostic applications. These attributes are particularly relevant in the context of theranostics, an emerging field that combines therapy and diagnostics.

As the scientific community continues to explore 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine, its potential extends beyond traditional applications. For instance, its electron-deficient pyridine ring makes it a candidate for organic electronics, such as OLED materials or photovoltaic devices. This interdisciplinary potential underscores the importance of continued research into its properties and derivatives.

In summary, 6-(Chloromethyl)-4-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804795-42-3) represents a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile position it as a key player in addressing some of the most pressing challenges in modern science, from drug resistance to sustainable crop protection. As research progresses, this compound is likely to remain at the forefront of innovation in chemical synthesis and applied sciences.